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Compound of Interest

Compound Name: 2-Acetylthiazole-13C2

Cat. No.: B12372530

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling procedures for 2-
Acetylthiazole-13Cz, a stable isotope-labeled compound. While this document focuses on the
13C2 labeled variant, the safety and handling precautions are analogous to those for the
unlabeled 2-Acetylthiazole, as the presence of stable, non-radioactive isotopes does not alter
the chemical reactivity or toxicity of the molecule. This guide is intended to be a resource for
laboratory personnel to ensure safe handling and use in research and development settings.

Section 1: Chemical and Physical Properties

2-Acetylthiazole is a volatile organic compound with a distinct odor. Its physical and chemical
properties are crucial for understanding its behavior and for implementing appropriate safety
measures.
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Property Value Source
Molecular Formula CsHsNOS [1112]
Molecular Weight 127.17 g/mol [1]
Clear, colorless to pale yellow
Appearance o ) [11[3]
liquid or solid
Popcorn, nutty, hazelnut,
Odor , [1][3]
cocoa, peanut-like
Melting Point 64.5 - 65.5 °C [1][4]
Boiling Point 89.0-91.0°C @ 12.00mm Hg [1]
Flash Point 78°C/172.4°F [3][5]
Density 1.220 - 1.231 g/ml at 20°C [1][3]
Insoluble in water; Soluble in
Solubility fats, oils, and most organic [11[3]

solvents

Section 2: Hazard Identification and Safety
Precautions

2-Acetylthiazole is classified as a combustible liquid and is harmful if swallowed. It can also
cause skin and eye irritation.

GHS Hazard Statements

e H227: Combustible liquid.[6]
e H302: Harmful if swallowed.[6]
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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Precautionary Statements

o P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[7]
e P264: Wash hands and any exposed skin thoroughly after handling.[6][7]

e P270: Do not eat, drink or smoke when using this product.[6][7]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[7]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you
feel unwell. Rinse mouth.[6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]

e P403 + P235: Store in a well-ventilated place. Keep cool.[7]

» P501: Dispose of contents/container to an approved waste disposal plant.[7]

Toxicity Data Summary
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Endpoint Result Source

Genotoxicity Not genotoxic [8]

Exposure is below the dermal
) o sensitization threshold (DST)
Skin Sensitization ) ) [8]
for non-reactive materials (900

Hg/cm?)

Insufficient data available.
Systemic exposure is below
o the Threshold of Toxicological
Repeated Dose Toxicity [8]
Concern (TTC) for a Cramer
Class Il material at current use

levels.

Insufficient data available.
] o Systemic exposure is below
Reproductive Toxicity [8]
the TTC for a Cramer Class Il

material at current use levels.

Section 3: Handling and Storage

Proper handling and storage are essential to minimize exposure and ensure the stability of 2-

Acetylthiazole-3Co.

Handling

Work in a well-ventilated area, preferably under a chemical fume hood.[9]
Avoid contact with skin and eyes. Do not breathe vapors or mists.[5][9]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,
and chemical-resistant gloves.[5][9]

Wash hands thoroughly after handling.[5]

Take precautions against static discharge, as vapors may form explosive mixtures with air
upon intense heating.[7]
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Storage

o Store in a tightly closed container in a cool, dry, and dark place.[3][5][9]
o Keep away from heat, sources of ignition, and strong oxidizing agents.[5][9]

e The quality should be checked if stored for more than 12 months.[3]

Section 4: Experimental Protocol for Safe Handling

The following is a general protocol for handling 2-Acetylthiazole-13C: in a laboratory setting.
This should be adapted to specific experimental needs and institutional safety guidelines.

Objective: To safely weigh and dissolve a specific amount of 2-Acetylthiazole-3C: for use in an
experiment.

Materials:

e 2-Acetylthiazole-13C>

e Analytical balance

e Spatula

» Weighing paper or boat
e Appropriate solvent

e Volumetric flask

o Personal Protective Equipment (lab coat, safety goggles, chemical-resistant gloves)
e Chemical fume hood
Procedure:

e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.
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o Don all required PPE.

o Gather all necessary materials and place them inside the fume hood.
e Weighing:

o Tare the analytical balance with the weighing paper or boat.

o Carefully transfer the desired amount of 2-Acetylthiazole-13C2 onto the weighing paper
using a clean spatula.

o Record the exact weight.
o Dissolution:
o Carefully transfer the weighed compound into the volumetric flask.

o Add a small amount of the chosen solvent to the weighing paper to rinse any remaining
compound into the flask.

o Add solvent to the flask, filling to approximately half the final volume.
o Swirl the flask gently to dissolve the compound.
o Once dissolved, add solvent to the calibration mark on the neck of the flask.
o Cap the flask and invert several times to ensure a homogenous solution.
e Cleanup:

o Clean the spatula and any other contaminated equipment with an appropriate solvent in
the fume hood.

o Dispose of the weighing paper and any other contaminated disposable materials in the
designated chemical waste container.

o Wipe down the work area within the fume hood.

e Post-Handling:
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o Remove gloves and lab coat before leaving the laboratory.

o Wash hands thoroughly with soap and water.

Section 5: Emergency Procedures
First-Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get
medical attention.[5]

In Case of Skin Contact: Immediately flush skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops or persists.[5]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Get medical attention.[5]

If Swallowed: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls
of milk or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[5]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[5]

Specific Hazards: Combustible liquid. Vapors are heavier than air and may spread along
floors, forming explosive mixtures with air on intense heating.[7] Containers may explode
when heated.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Accidental Release Measures
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» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[7]

o Methods for Cleaning Up: Absorb the spill with inert material (e.g., dry sand or earth) and
place it in a chemical waste container.[5] Clean the affected area with an appropriate solvent.

Section 6: Visualized Workflows
Hazard Identification and Response Workflowdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b12372530?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetylthiazole
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C5H5NOS/c1-4(7)5-6-2-3-8-5/h2-3H,1H3
https://www.ventos.com/index.php/en/producto/7625/2-ACETYLTHIAZOLE/223
https://www.njchm.com/2acetyl-thiazole.html
https://m.chemicalbook.com/ProductMSDSDetailCB6235983_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6235983_EN.htm
https://www.tcichemicals.com/IN/en/p/A1265
https://www.chemicalbook.com/msds/2-acetylthiazole.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/24295-03-2_0.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/24295-03-2_0.pdf
https://www.chemicalbull.com/products/2-acetyl-thiazole
https://www.benchchem.com/product/b12372530#2-acetylthiazole-13c2-safety-data-sheet-and-handling
https://www.benchchem.com/product/b12372530#2-acetylthiazole-13c2-safety-data-sheet-and-handling
https://www.benchchem.com/product/b12372530#2-acetylthiazole-13c2-safety-data-sheet-and-handling
https://www.benchchem.com/product/b12372530#2-acetylthiazole-13c2-safety-data-sheet-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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